2-naphthoyl-CoA

• Molecular Formula: C32H42N7O17P3S
• Molecular Weight: 921.7 g/mol
• InChI: InChI=1S/C32H42N7O17P3S/c1-32(2,26(42)29(43)35-10-9-22(40)34-11-12-60-31(44)20-8-7-18-5-3-4-6-19(18)13-20)15-53-59(50,51)56-58(48,49)52-14-21-25(55-57(45,46)47)24(41)30(54-21)39-17-38-23-27(33)36-16-37-28(23)39/h3-8,13,16-17,21,24-26,30,41-42H,9-12,14-15H2,1-2H3,(H,34,40)(H,35,43)(H,48,49)(H,50,51)(H2,33,36,37)(H2,45,46,47)/t21-,24-,25-,26+,30-/m1/s1
• InChIKey: DPWZDDZXXDPFNM-YGFBVEKBSA-N

2-Naphthoyl-CoA: A Defined Acyl-CoA Intermediate for MenB Assays and Anaerobic PAH Degradation Studies

2-Naphthoyl-CoA is a coenzyme A thioester derived from 2-naphthoic acid [1]. As an aryl-CoA analog, it serves as a critical pathway-specific intermediate in the biosynthesis of menaquinone (vitamin K2) and the anaerobic degradation of naphthalene [2][3]. Its procurement is primarily for use as a defined, quantifiable substrate for characterizing the enzymatic activity and specificity of enzymes such as 1,4-dihydroxy-2-naphthoyl-CoA synthase (MenB) and 2-naphthoyl-CoA reductase (NCR) [4][5].

Workflow Defined substrate for MenB kinetic assays

Selection Pathway-specific intermediate for vitamin K2 studies

Use Context Anaerobic PAH degradation & NCR characterization

• [1] Eberlein, C., Estelmann, S., Seifert, J., von Bergen, M., Müller, M., Meckenstock, R. U., & Boll, M. (2013). Identification and characterization of 2-naphthoyl-coenzyme A reductase, the prototype of a novel class of dearomatizing reductases. Molecular Microbiology, 88(5), 1032-1039. View Source
• [2] Truglio, J. J., Theis, K., Feng, Y., Gajda, R., Machutta, C., Tonge, P. J., & Kisker, C. (2003). Crystal structure of Mycobacterium tuberculosis MenB, a key enzyme in vitamin K2 biosynthesis. Journal of Biological Chemistry, 278(43), 42352-42360. View Source
• [3] Meckenstock, R. U., Boll, M., Mouttaki, H., Koelschbach, J. S., Tarouco, P. C., Weyrauch, P., ... & Golding, B. T. (2016). Anaerobic degradation of polycyclic aromatic hydrocarbons. Journal of Molecular Microbiology and Biotechnology, 26(1-3), 92-118. View Source
• [4] UniProt Consortium. (2024). UniProtKB - P9WNP5 (MENB_MYCTU). 1,4-dihydroxy-2-naphthoyl-CoA synthase. View Source
• [5] Willistein, M., Haas, J., Fuchs, J., Estelmann, S., Ferlaino, S., Müller, M., Lüdeke, S., & Boll, M. (2018). Enantioselective Enzymatic Naphthoyl Ring Reduction. Chemistry - A European Journal, 24(48), 12505-12508. View Source

Why 2-Naphthoyl-CoA Cannot Be Simply Replaced with Other Acyl-CoA Esters in Enzymatic Studies

Substituting 2-naphthoyl-CoA with seemingly similar acyl-CoA esters like benzoyl-CoA or phenylacetyl-CoA is not valid in most experimental contexts due to strict enzyme specificity. For instance, 1,4-dihydroxy-2-naphthoyl-CoA hydrolase (EC 3.1.2.28) displays no activity against benzoyl-CoA or phenylacetyl-CoA . Similarly, the reductive dearomatization of 2-naphthoyl-CoA is catalyzed by a novel class of oxygen-tolerant reductases that fundamentally differ from known benzoyl-CoA reductases, which act on monocyclic substrates [1]. Using an incorrect analog can lead to false negatives, misinterpretation of enzyme function, or failure to recapitulate a specific metabolic pathway.

Hydrolase specificity mismatch

Benzoyl-CoA and phenylacetyl-CoA show no measurable activity; analog substitution risks false-negative results in hydrolase assays.

Reductase class divergence

NCR is an oxygen-tolerant 4-electron reductase, distinct from known benzoyl-CoA reductases; analog use may alter pathway outcome and miss dearomatization.

• [1] Eberlein, C., Estelmann, S., Seifert, J., von Bergen, M., Müller, M., Meckenstock, R. U., & Boll, M. (2013). Identification and characterization of 2-naphthoyl-coenzyme A reductase, the prototype of a novel class of dearomatizing reductases. Molecular Microbiology, 88(5), 1032-1039. View Source

Quantitative Differentiators of 2-Naphthoyl-CoA Against Common Analogs and In-Class Candidates

Absolute Enzyme Specificity: 1,4-Dihydroxy-2-naphthoyl-CoA Hydrolase Rejects Common Aryl-CoA Analogs

2-Naphthoyl-CoA is the sole substrate for its specific hydrolase, whereas close structural analogs show no measurable activity. The enzyme 1,4-dihydroxy-2-naphthoyl-CoA hydrolase (EC 3.1.2.28) is specific for its namesake and displays no activity against benzoyl-CoA, phenylacetyl-CoA, succinyl-CoA, or palmitoyl-CoA . This binary specificity profile confirms that the compound cannot be replaced by cheaper, more common acyl-CoA esters for studies involving this enzyme.

Hydrolase Specificity

Data to verify

Active (specific substrate) vs. no activity for benzoyl-CoA, phenylacetyl-CoA, succinyl-CoA, palmitoyl-CoA

Absolute substrate requirement; analog substitution yields false negatives.

In vitro hydrolase assay context; source data to verify.

Evidence Dimension	Enzyme Substrate Specificity (Activity)
Target Compound Data	Active (specific substrate)
Comparator Or Baseline	Benzoyl-CoA: No activity; Phenylacetyl-CoA: No activity; Succinyl-CoA: No activity; Palmitoyl-CoA: No activity
Quantified Difference	Qualitative (Active vs. Inactive)
Conditions	In vitro enzyme assay with 1,4-dihydroxy-2-naphthoyl-CoA hydrolase

Why This Matters

Procurement of the correct substrate is essential to generate any experimental signal; using an incorrect analog yields a false negative, wasting resources.

Distinct Enzymatic Reduction Mechanism: 2-Naphthoyl-CoA Undergoes 4-Electron Dearomatization Under Mild Conditions

2-Naphthoyl-CoA is dearomatized by a specialized oxygen-tolerant reductase via a four-electron reduction to 5,6,7,8-tetrahydro-2-naphthoyl-CoA, a reaction that fundamentally differs from the dearomatization of monocyclic analogs like benzoyl-CoA [1]. The enzyme 2-naphthoyl-CoA reductase (NCR) is the prototype of a novel class, containing FAD, FMN, and an iron-sulfur cluster, and is not homologous to ATP-dependent or -independent benzoyl-CoA reductases [1][2].

NCR Reduction Mechanism

Class-level

O₂-tolerant 4e⁻ dearomatization; requires FAD, FMN, [4Fe-4S] cluster

Novel reductase class; authentic substrate needed to recapitulate pathway.

Class-level inference; confirm with purified enzyme.

Evidence Dimension	Enzymatic Reduction Mechanism
Target Compound Data	Undergoes 4-electron reduction by oxygen-tolerant NCR
Comparator Or Baseline	Benzoyl-CoA: Reduced by ATP-dependent/independent benzoyl-CoA reductases
Quantified Difference	Qualitative (different enzyme class and mechanism)
Conditions	In vitro assay with purified NCR

Why This Matters

This defines a unique experimental niche; researchers studying this novel reductase class must use 2-naphthoyl-CoA as the authentic substrate.

• [1] Eberlein, C., Estelmann, S., Seifert, J., von Bergen, M., Müller, M., Meckenstock, R. U., & Boll, M. (2013). Identification and characterization of 2-naphthoyl-coenzyme A reductase, the prototype of a novel class of dearomatizing reductases. Molecular Microbiology, 88(5), 1032-1039. View Source
• [2] Estelmann, S., Blank, I., Feldmann, A., & Boll, M. (2015). Two distinct old yellow enzymes are involved in naphthyl ring reduction during anaerobic naphthalene degradation. Molecular Microbiology, 95(2), 162-172. View Source

Enantioselective Biocatalysis: 2-Naphthoyl-CoA Reductases Enable Stereoselective Access to Chiral Tetralins

The enzymatic reduction of 2-naphthoyl-CoA provides a unique, highly stereoselective pathway to chiral tetrahydronaphthoyl-CoA products that are inaccessible through conventional chemical methods like Birch reduction [1]. Using vibrational circular dichroism (VCD) spectroscopy, researchers demonstrated that both 2-NCoA and 5,6-dihydro-2-NCoA reductases catalyze highly stereoselective reductions in D2O [1]. This stands in contrast to the racemic mixtures or different stereochemical outcomes produced by chemical synthesis or by enzymes acting on other aryl-CoA esters.

Stereoselective Biocatalysis

Head-to-head

Highly stereoselective reduction vs. racemic (Birch reduction, chemical synthesis)

Enables enantiopure chiral tetralin synthons.

VCD analysis context; verify with specific reductase.

Evidence Dimension	Product Stereoselectivity
Target Compound Data	Highly stereoselective reduction
Comparator Or Baseline	Birch reduction of naphthalene: racemic mixture; Chemical synthesis: non-stereoselective
Quantified Difference	Qualitative (stereoselective vs. non-stereoselective)
Conditions	Enzymatic reduction at ambient temperature; VCD analysis

Why This Matters

This allows for the procurement of 2-naphthoyl-CoA for the specific purpose of generating chiral synthons with defined stereochemistry, a critical requirement in pharmaceutical intermediate synthesis.

• [1] Willistein, M., Haas, J., Fuchs, J., Estelmann, S., Ferlaino, S., Müller, M., Lüdeke, S., & Boll, M. (2018). Enantioselective Enzymatic Naphthoyl Ring Reduction. Chemistry - A European Journal, 24(48), 12505-12508. View Source

Validated Application Scenarios for Procuring 2-Naphthoyl-CoA

In Vitro Reconstitution of the Menaquinone (Vitamin K2) Biosynthetic Pathway

2-Naphthoyl-CoA is an essential intermediate for in vitro studies of the menaquinone pathway. It is the product of 1,4-dihydroxy-2-naphthoyl-CoA synthase (MenB) and a substrate for downstream enzymes [1]. Procuring the compound is necessary for accurate, quantitative kinetic assays of MenB and for identifying MenB inhibitors as potential antibiotics [2].

Characterizing the Novel 2-Naphthoyl-CoA Reductase (NCR) Enzyme Class

The enzyme 2-naphthoyl-CoA reductase (NCR) is the prototype of a novel class of dearomatizing arylcarboxyl-CoA reductases involved in anaerobic PAH degradation [1]. 2-Naphthoyl-CoA is the only validated substrate for characterizing the activity, cofactor requirements (FAD, FMN, [4Fe-4S]), and mechanism of these enzymes [1][2].

Enzymatic Synthesis of Chiral Tetrahydronaphthalene Building Blocks

The high stereoselectivity of 2-naphthoyl-CoA reductases provides an enantioselective pathway to chiral products like 5,6,7,8-tetrahydro-2-naphthoyl-CoA [1]. Procuring 2-naphthoyl-CoA enables the development of biocatalytic routes for producing stereochemically pure naphthalene derivatives, which are valuable precursors in medicinal chemistry and materials science [1].

Application

Selection Property

Validation Focus

Menaquinone pathway reconstitution

Defined MenB substrate

Kinetic assay consistency, inhibitor screening context

Novel NCR characterization

Authentic NCR substrate

Cofactor requirement profiling, O₂-tolerance assay

Chiral tetralin synthesis

Stereoselective reduction substrate

Enantiopurity verification, VCD analysis

• [1] Truglio, J. J., Theis, K., Feng, Y., Gajda, R., Machutta, C., Tonge, P. J., & Kisker, C. (2003). Crystal structure of Mycobacterium tuberculosis MenB, a key enzyme in vitamin K2 biosynthesis. Journal of Biological Chemistry, 278(43), 42352-42360. View Source
• [2] UniProt Consortium. (2024). UniProtKB - P9WNP5 (MENB_MYCTU). 1,4-dihydroxy-2-naphthoyl-CoA synthase. View Source